N-(2-ethylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide is a useful research compound. Its molecular formula is C18H15FN2O2 and its molecular weight is 310.328. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
N-(2-ethylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide and related oxazole derivatives have been extensively studied for their biological activities. For instance, the microwave-assisted synthesis of hybrid molecules containing oxazole moieties has revealed compounds with antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). Similarly, oxazole-4-carboxamide derivatives have shown promising anticancer properties against various human cancer cell lines, including breast, colorectal, and colon cancer (Aliabadi et al., 2010).
Synthetic Methodology
The compound's structural motif has facilitated developments in synthetic methodology. For example, a gold-catalyzed [3 + 2] annulation strategy employing α-oxo gold carbenes has been utilized for an efficient synthesis of 2,4-disubstituted oxazoles, highlighting the compound's role in advancing oxidative gold catalysis (Luo et al., 2012). Another study demonstrates the synthesis of 2-phenyl-4,5-substituted oxazoles via copper-catalyzed intramolecular cyclization, presenting a novel approach for functionalizing enamides (Kumar et al., 2012).
Material Science
In material science, oxazole derivatives, including those structurally related to this compound, have been utilized in the development of fluorescent molecular probes. These compounds exhibit strong solvent-dependent fluorescence, making them suitable for studying biological events and processes (Diwu et al., 1997). Furthermore, the synthesis and characterization of oxazole-4-carboxylate derivatives with high fluorescence quantum yields and moderate solvent sensitivity suggest their potential as fluorescent probes in peptide research (Ferreira et al., 2010).
Properties
IUPAC Name |
N-(2-ethylphenyl)-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O2/c1-2-12-5-3-4-6-15(12)21-17(22)18-20-11-16(23-18)13-7-9-14(19)10-8-13/h3-11H,2H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWEFOAMUXVZAQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2=NC=C(O2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.